2-Bromo-6-(4-bromo-2,6-difluorobenzyl)pyridine

• Molecular Formula: C12H7Br2F2N
• Molecular Weight: 362.99 g/mol
• IUPAC Name: 2-bromo-6-[(4-bromo-2,6-difluorophenyl)methyl]pyridine
• InChI: InChI=1S/C12H7Br2F2N/c13-7-4-10(15)9(11(16)5-7)6-8-2-1-3-12(14)17-8/h1-5H,6H2
• InChI Key: WINZUHKHYMHAAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)CC2=C(C=C(C=C2F)Br)F

Description

2-Bromo-6-(4-bromo-2,6-difluorobenzyl)pyridine is a useful research compound. Its molecular formula is C12H7Br2F2N and its molecular weight is 362.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-(bromomethyl)-1,3-difluorobenzene (from Step B above, 18.5 g, 65.17 mmol) in THF (400 mL) was added 100 mL of Zn/THF solution (5 g Zn/100 mL, 76.46 mmol) at 0° C. The mixture was warmed to room temperature and stirred for 30 minutes. To this reaction was added 2,6-dibromo pyridine (15.44 g, 65.17 mmol) and tetrakis(triphenylphosphine)palladium (7.51 g, 6.51 mmol), and heated to 90° C. for 1 hr. The reaction was monitor by LCMS. After cooling to room temperature, the reaction was quenched with aqueous NH4Cl, and diluted with EtOAc. The organic layer was washed with water (3×), brine (3×), dried over MgSO4, and condensed in vacuo to yield a yellow oil. The crude residue was purified via silica gel chromatography to give the title compound (16 g).